2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-[3-(methylthio)propyl]acetamide

• IUPAC Name: 2-[5-(azepan-1-ylmethyl)tetrazol-1-yl]-N-(3-methylsulfanylpropyl)acetamide
• InChI: InChI=1S/C14H26N6OS/c1-22-10-6-7-15-14(21)12-20-13(16-17-18-20)11-19-8-4-2-3-5-9-19/h2-12H2,1H3,(H,15,21)
• InChI Key: KUPAWMNYBKGCBF-UHFFFAOYSA-N
• Canonical SMILES: CSCCCNC(=O)CN1C(=NN=N1)CN2CCCCCC2
• Molecular Formula: C14H26N6OS
• Molecular Weight: 326.46 g/mol

Description

2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-[3-(methylthio)propyl]acetamide is a novel compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-[3-(methylthio)propyl]acetamide is not fully understood. However, studies have shown that it may inhibit the activity of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-[3-(methylthio)propyl]acetamide has antimicrobial activity against various bacterial strains. It has also been shown to have anti-inflammatory properties and may have potential use as a diagnostic tool in cancer research.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-[3-(methylthio)propyl]acetamide in lab experiments include its potential applications in various fields of scientific research. However, its limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-[3-(methylthio)propyl]acetamide include further studies on its mechanism of action, potential use as a diagnostic tool in cancer research, and development of new derivatives with improved activity. Additionally, studies on its potential use as an anti-inflammatory agent and its effects on other cellular processes may also be explored.

Synthesis Methods

The synthesis of 2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-[3-(methylthio)propyl]acetamide involves the reaction of 1-azepanemethylamine with sodium azide in the presence of a copper catalyst to form the corresponding tetrazole intermediate. The intermediate is then reacted with N-[3-(methylthio)propyl]acetamide to yield the final product.

Scientific Research Applications

2-[5-(1-azepanylmethyl)-1H-tetrazol-1-yl]-N-[3-(methylthio)propyl]acetamide has potential applications in various fields of scientific research. It has been studied for its antimicrobial activity, anti-inflammatory properties, and potential use as a diagnostic tool in cancer research.